Cas no 108132-06-5 (2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)-)

2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)- structure
108132-06-5 structure
Product Name:2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)-
CAS No:108132-06-5
MF:C18H18O6
MW:330.331925868988
CID:1185128
PubChem ID:71334654
Update Time:2025-04-20

2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)-
    • 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • 108132-06-5
    • DTXSID30762745
    • Inchi: 1S/C18H18O6/c1-22-16-8-11(9-17(23-2)18(16)24-3)4-7-14(20)13-6-5-12(19)10-15(13)21/h4-10,19,21H,1-3H3
    • InChI Key: VVWYJICKNORSFC-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(C=CC(C2C=CC(=CC=2O)O)=O)=CC=1OC)OC

Computed Properties

  • Exact Mass: 330.11034
  • Monoisotopic Mass: 330.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 85.2Ų

Experimental Properties

  • PSA: 85.22
  • LogP: 3.01970
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